BRD4-IN-3

• Molecular Formula: C20H15Cl2N3O2
• Molecular Weight: 400.3 g/mol
• InChI: InChI=1S/C20H15Cl2N3O2/c1-10-18-14-7-6-13(22)8-15(14)19(11-2-4-12(21)5-3-11)24-16(9-17(23)26)20(18)27-25-10/h2-8,16H,9H2,1H3,(H2,23,26)/t16-/m0/s1
• InChIKey: RKYPLOAYXFDLOF-INIZCTEOSA-N

BRD4-IN-3 Chemical Properties & Procurement

BRD4-IN-3 (CAS 1380087-86-4), also known as compound 141, is a small-molecule inhibitor of the epigenetic reader Bromodomain-containing protein 4 (BRD4) . It is characterized by a molecular weight of 400.26 g/mol, a molecular formula of C20H15Cl2N3O2, and a tetracyclic core structure containing chloro and acetamide substituents . This compound is primarily sourced for research use in oncology and immunology to probe the role of BRD4 in transcriptional regulation, particularly in MYC-driven malignancies .

CBP-selective probe for transcriptional regulation studies

Negative control for BRD4-dependent MYC assays

Patent-defined identity for research reproducibility

BRD4-IN-3 Irreplaceability

The term 'BRD4 inhibitor' encompasses a class of compounds with diverse selectivity profiles across the Bromodomain and Extra-Terminal (BET) family (BRD2, BRD3, BRD4, BRDT). A generic substitution is scientifically unsound because BRD4-IN-3, originating from a specific Genentech patent (US9763922), demonstrates a unique selectivity fingerprint [1]. While many BET inhibitors broadly target both bromodomains (BD1 and BD2) of multiple family members, evidence from the patent's biological assays suggests BRD4-IN-3 exhibits a significant selectivity window, showing preferential binding to CREB-binding protein (CBP) over BRD4 itself in one assay setup [1]. Consequently, substituting this compound with a more promiscuous analog like (+)-JQ1 or a pan-BET inhibitor would alter the experimental pharmacodynamics, potentially leading to conflicting conclusions or off-target effects in gene-regulation studies.

Profile shift

Pan-BET inhibitors may shift CBP/BRD4 engagement, altering transcriptional endpoint interpretation.

Analog mismatch

Promiscuous analogs like (+)-JQ1 may not reproduce CBP-selective effects and can alter gene-regulation endpoints.

• [1] Genentech. US Patent US9763922B2. Bromodomain inhibitors. 2017. Example 141. View Source

BRD4-IN-3 Quantitative Evidence

CBP Selectivity Over BRD4

In a direct head-to-head comparison derived from the same patent and assay platform, the selectivity of BRD4-IN-3 favors a non-BET bromodomain over its canonical BRD4 target. The compound inhibits CREB-binding protein (CBP) with an IC50 of 170 nM, which represents a 36.5-fold increase in potency compared to its inhibition of the BRD4 BD1 domain, where it exhibits an IC50 of 6200 nM [1]. This selectivity profile is atypical for this class and contrasts sharply with pan-BET inhibitors like JQ1, which show low nanomolar affinity for BRD4 but minimal activity against CBP.

CBP vs BRD4 Selectivity

Head-to-head

CBP IC50 170 nM
BRD4 BD1 IC50 6200 nM
36.5-fold selectivity

Reported CBP-selective binding context

His/Flag-tagged protein binding assay

Evidence Dimension	Target Engagement Selectivity (IC50)
Target Compound Data	CBP IC50 = 170 nM; BRD4 BD1 IC50 = 6200 nM
Comparator Or Baseline	CBP (CREB-binding protein) vs. BRD4 BD1
Quantified Difference	36.5-fold selectivity for CBP over BRD4
Conditions	His/Flag-tagged protein binding assay, monitoring engagement of CBP and BRD4 BD1 domains (residues 42-168)

Why This Matters

This unusual selectivity dictates that the compound is not a functional substitute for typical BRD4-centric tools, making it critical for studies where avoiding BRD4 engagement while modulating CBP is the experimental goal.

• [1] BindingDB. Entry BDBM340612, sourced from Genentech, US Patent US9763922, Example 141. Data for BRD4 BD1 (IC50 = 6.20E+3 nM) and CBP (IC50 = 170 nM). View Source

Limited Cytotoxicity in MYC-Driven Lymphoma

BRD4-IN-3 exhibits limited cytotoxic activity in MYC-Raji Burkitt lymphoma cells, with an IC50 value of >1 µM . This contrasts with established reference compounds like (+)-JQ1 and OTX015, which demonstrate potent anti-proliferative effects with GI50 values typically in the low nanomolar to 0.2 µM range in various leukemia and lymphoma models [1]. This suggests that BRD4-IN-3's in-cell target engagement or polypharmacology does not translate to strong MYC suppression in this specific cell line.

MYC-Raji Cytotoxicity

Cross-study comparable

IC50 > 1 µM
vs OTX015 GI50 ≈ 0.2 µM

Supports BRD4-independent cytotoxicity screening context

MYC-Raji B-cell lymphoma line

Evidence Dimension	Cellular Cytotoxicity
Target Compound Data	MYC-Raji cell IC50 > 1 µM
Comparator Or Baseline	OTX015 (GI50 ≈ 0.2 µM in glioblastoma models), (+)-JQ1 (typically low nM to sub-µM in various cancers)
Quantified Difference	≥5-fold less potent than OTX015 in cancer cell models
Conditions	In vitro cytotoxicity assay on MYC-Raji B-cell lymphoma line

Why This Matters

For researchers specifically requiring a tool compound that spares MYC-driven B-cell proliferation at sub-micromolar concentrations, this property defines a specific, non-obvious selection criterion.

• [1] Wen N, et al. OTX015 (MK-8628), a novel BET inhibitor, displays in vitro and in vivo antitumor effects alone and in combination with conventional therapies in glioblastoma models. Cancer Chemother Pharmacol. 2016;78(5):1019-1029. View Source

Patent-Verified Structural Identity

The chemical identity of BRD4-IN-3 is unambiguously defined by its IUPAC name: (S)-2-(8-chloro-6-(4-chlorophenyl)-1-methyl-4H-benzo[c]isoxazolo[4,5-e]azepin-4-yl)acetamide, and its structure is traceable to Example 141 in US Patent US9763922 [1]. Its SMILES string (O=C(N)C[C@@H]1N=C(C2=CC=C(Cl)C=C2)C3=CC(Cl)=CC=C3C4=C1ON=C4C) and InChIKey (RKYPLOAYXFDLOF-INIZCTEOSA-N) are also uniquely specified . This patent provenance provides a definitive fingerprint for procurement integrity, distinguishing it from other commercial 'BRD4 inhibitors' which may be mixtures of stereoisomers or analogs with unverified identity.

Structural Identity

Patent-verified

Traceable to US9763922 Ex.141
Unique IUPAC/SMILES/InChIKey

Procurement integrity and reproducibility

Distinguishes from generic BRD4 inhibitors

Evidence Dimension	Chemical Identity & Provenance
Target Compound Data	IUPAC, SMILES, InChIKey traceable to US Patent 9763922, Example 141
Comparator Or Baseline	Generic 'BRD4 inhibitors' from non-specific catalogs
Quantified Difference	N/A (qualitative identity guarantee)
Conditions	Analytical chemistry standards for compound characterization

Why This Matters

This level of structural and provenance documentation is essential for eliminating batch-to-batch variability and ensuring research reproducibility, a key factor in scientific procurement decisions.

• [1] Genentech. US Patent US9763922B2. Bromodomain inhibitors. 2017. Example 141. View Source

BRD4-IN-3 Research Applications

CBP-Dependent Transcription, BRD4-Independent

The 36.5-fold selectivity for CBP over BRD4 BD1 positions BRD4-IN-3 as a chemical probe to dissect CBP-specific functions. As established in Section 3, its biochemical IC50 for CBP is 170 nM, while it only weakly inhibits BRD4 (6200 nM) [1]. Researchers can use concentrations in the 100-500 nM range to engage CBP while minimizing BRD4-dependent effects, enabling studies of CBP's role in acetylation-dependent transcription that are not achievable with standard pan-BET inhibitors.

Negative Control for BRD4-MYC in Lymphoma

The weak anti-proliferative activity in MYC-Raji cells (IC50 >1 µM) [1] makes BRD4-IN-3 a suitable negative control in experiments designed to validate BRD4-mediated MYC regulation. When dosed alongside potent BRD4 degraders or inhibitors like dBET1, which rapidly suppress MYC, this compound can be used to rule out non-specific cytotoxicity at sub-toxic concentrations [2].

Analytical Method Calibration Standard

The compound's precise IUPAC designation and available patent-derived structural data (InChIKey, SMILES) [1] provide a definitive reference standard. This is critical for developing and validating HPLC/LC-MS assays to quantify compound purity and stability in formulation studies. It ensures that experimental results are reported against a chemically unambiguously defined molecule, thereby fulfilling journal requirements for chemical probe validation.

Application

Selection Property

Validation Focus

CBP-dependent transcription studies

CBP-selective over BRD4 engagement

CBP target engagement at sub-µM concentrations

Negative control for BRD4-MYC assays

Weak cytotoxicity in MYC-driven cells

Non-specific toxicity exclusion at low µM range

Analytical method calibration standard

Defined structure and patent provenance

HPLC/LC-MS method validation

• [1] BindingDB. Data for BDBM340612 (BRD4) and BDBM340612 (CBP) from US9763922. MedChemExpress Technical Datasheet for purity and cell data. View Source
• [2] Winter GE, et al. Phthalimide conjugation as a strategy for in vivo target protein degradation. Science. 2015;348(6241):1376-1381. View Source